Cas no 6160-78-7 (4-Methylumbelliferyl β-D-galactopyranoside)

• Product Name: 4-Methylumbelliferyl β-D-galactopyranoside
• CAS No: 6160-78-7
• MF: C₁₆H₁₈O₈
• MW: 338.309325695038
• MDL: MFCD00036773
• CID: 46461
• PubChem ID: 93577
• Update Time: 2025-04-18

4-Methylumbelliferyl β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 7-(β-D-galactopyranosyloxy)-4-methyl-2H-1-benzopyran-2-one
• 4-Methylumbelliferyl-beta-D-galactopyranoside
• 4-Methylumbelliferyl
• 4-Methylumbelliferyl beta-D-galactoside
• 4-Methylumbelliferyl β-D-galactopyranoside
• 4-Methylumbelliferyl β-D-galactoside
• METHYLUMBELLIFERYL-B-D-GALACTOPYRANOSIDE, 4-(RG)
• 4-methyl-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
• 7-(beta-D-Galactopyranosyloxy)-4-methyl-2H-1-benzopyran-2-one
• MUG[4-Methylumbelliferyl-beta-D-galactopyranoside]
• MUD
• MFCD00063694
• EINECS 228-185-5
• CHEBI:91116
• 2H-1-Benzopyran-2-one, 7-(beta-D-galactopyranosyloxy)-4-methyl-
• 4-Methylumbelliferyl b-D-galactopyranoside
• 4-MuGal
• 2H-1-Benzopyran-2-one,7-(b-D-galactopyranosyloxy)-4-methyl-
• CHEMBL1393422
• BDBM50361738
• MFCD00036773
• 4-Methylumbelliferyl-beta-D-glucoside
• mu-galactoside
• 4-methylumbelliferone beta-d-galactopyranoside
• MU-Gal
• MLS001214415
• SCHEMBL260974
• 4-methyl-7-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2H-chromen-2-one
• NS00081357
• PD150505
• HY-137845
• 4-Methylumbelliferyl beta-galactoside
• 4-Methylumbelliferyl beta-D-galactopyranoside
• 4-Methylumbelliferyl ?-D-Galactopyranoside
• SMR000543676
• AKOS015919261
• 4-Methylumbelliferyl beta-D-galactopyranoside, >=99% (TLC)
• 4-Methylumbelliferyl-galactopyranoside
• 4-methylumbelliferyl b-d-glucopyranoside
• 4-methylumbelliferyl--d-glucopyranoside
• C16089
• 4-methyl-7-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one
• MUGA
• 6160-78-7
• A-D-Galactopyranoside
• CS-0142347
• 4-methyl-2-oxo-2H-1-benzopyran-7-yl beta-D-galactopyranoside
• 4-methylumbelliferyl beta -d-galactopyranoside
• HMS2859N05
• AKOS015842395
• 4-Methylumbelliferyl-beta-D-galactoside
• AS-62966
• Q27163061
• 4-Methylumbelliferyl b-D-galactoside
• DTXSID30210615
• MUG
• 4-methyl-7-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}chromen-2-one
• YUDPTGPSBJVHCN-DZQJYWQESA-N
• 4-Methylumbelliferyl-beta-D-glucopyranoside

• MDL： MFCD00036773
• Inchi： 1S/C16H18O8/c1-7-4-12(18)23-10-5-8(2-3-9(7)10)22-16-15(21)14(20)13(19)11(6-17)24-16/h2-5,11,13-17,19-21H,6H2,1H3/t11-,13+,14+,15-,16-/m1/s1
• InChI Key： YUDPTGPSBJVHCN-DZQJYWQESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1=CC=C2C(C)=CC(=O)OC2=C1
• BRN： 94673

Computed Properties

• Exact Mass: 338.10000
• Monoisotopic Mass: 338.100168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 126

Experimental Properties

• Color/Form: White powder
• Density: 1.522
• Melting Point: 258-263 ºC (dec.
• Boiling Point: 626.9 °C at 760 mmHg
• Flash Point: 626.9 °C at 760 mmHg
• Refractive Index: 1.641
• Water Partition Coefficient: dissolution
• PSA: 129.59000
• LogP: -0.71990
• Solubility: Soluble in water.
• Sensitiveness: Moisture Sensitive & Hygroscopic
• Specific Rotation: -64 º (c=1, pyridine, after)
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

4-Methylumbelliferyl β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R26/27/28
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides